(2S)-2-(prop-2-ynoxymethyl)pyrrolidine;hydrochloride

• IUPAC Name: (2S)-2-(prop-2-ynoxymethyl)pyrrolidine;hydrochloride
• InChI: InChI=1S/C8H13NO.ClH/c1-2-6-10-7-8-4-3-5-9-8;/h1,8-9H,3-7H2;1H/t8-;/m0./s1
• InChI Key: WFRYZVYOMPYHCP-QRPNPIFTSA-N
• Canonical SMILES: C#CCOCC1CCCN1.Cl
• Isomeric SMILES: C#CCOC[C@@H]1CCCN1.Cl
• Molecular Formula: C8H14ClNO
• Molecular Weight: 175.65 g/mol

Description

(2S)-2-(prop-2-ynoxymethyl)pyrrolidine;hydrochloride, commonly known as PMPH, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Synthesis and Chemical Properties

• Development of Molecular Capsules : Research on pyrrogallolarenes demonstrates the creation of molecular capsules capable of encapsulating cations, hinting at applications in molecular recognition and potentially in drug delivery systems. The synthesis involved acid-catalyzed condensation, showcasing a method that could potentially apply to derivatives of "(2S)-2-(prop-2-ynoxymethyl)pyrrolidine; hydrochloride" for creating complex molecular architectures (Shivanyuk et al., 2003).

• Stereoselective Synthesis : Studies on the stereoselective synthesis of azetidines and pyrrolidines from N-tert-butylsulfonyl(2-aminoalkyl)oxiranes reveal methods for creating chiral centers. This research is significant for the synthesis of optically active pharmaceuticals and could guide the synthesis of chiral derivatives of "(2S)-2-(prop-2-ynoxymethyl)pyrrolidine; hydrochloride" (Medjahdi et al., 2009).

Medicinal Chemistry and Pharmacology

• Antiarhythmic and Antihypertensive Derivatives : The synthesis and evaluation of 1-substituted pyrrolidin-2-one and pyrrolidine derivatives for antiarrhythmic and antihypertensive effects demonstrate the therapeutic potential of pyrrolidine derivatives. Compounds with specific piperazine moieties showed promising pharmacological activities, indicating that structural modifications to the pyrrolidine core can yield significant biological effects (Malawska et al., 2002).

Organic and Material Chemistry

• Hybrid Ligands and Complexes : The synthesis of hybrid ligands incorporating the pyrrolidine ring and their subsequent formation of palladium(II) and mercury(II) complexes underline the versatility of pyrrolidine derivatives in coordination chemistry. Such studies suggest applications in catalysis and materials science, potentially guiding the utilization of "(2S)-2-(prop-2-ynoxymethyl)pyrrolidine; hydrochloride" in developing new metal-organic frameworks or catalysts (Singh et al., 2003).